1-(4-chlorophenyl)-N-(pyridin-4-ylmethyl)methanesulfonamide

• IUPAC Name: 1-(4-chlorophenyl)-N-(pyridin-4-ylmethyl)methanesulfonamide
• InChI: InChI=1S/C13H13ClN2O2S/c14-13-3-1-12(2-4-13)10-19(17,18)16-9-11-5-7-15-8-6-11/h1-8,16H,9-10H2
• InChI Key: TTWHNDVCHKYIOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CS(=O)(=O)NCC2=CC=NC=C2)Cl
• Molecular Formula: C13H13ClN2O2S
• Molecular Weight: 296.77 g/mol

Description

1-(4-chlorophenyl)-N-(pyridin-4-ylmethyl)methanesulfonamide is an organic compound that features a sulfonamide group attached to a methanesulfonamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-chlorophenyl)-N-(pyridin-4-ylmethyl)methanesulfonamide typically involves the reaction of 4-chlorobenzene with pyridine-4-methanol in the presence of a sulfonyl chloride reagent. The reaction is usually carried out under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride. The reaction mixture is then purified using column chromatography to isolate the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent reaction conditions and high yield. The use of automated systems for reagent addition and product isolation can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

1-(4-chlorophenyl)-N-(pyridin-4-ylmethyl)methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can convert the sulfonamide group to an amine.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Electrophilic substitution reactions often require catalysts such as aluminum chloride or iron(III) chloride.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Amines.

Substitution: Various substituted aromatic compounds depending on the electrophile used.

Scientific Research Applications

1-(4-chlorophenyl)-N-(pyridin-4-ylmethyl)methanesulfonamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of certain diseases.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(4-chlorophenyl)-N-(pyridin-4-ylmethyl)methanesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can form hydrogen bonds with amino acid residues in the active site of enzymes, inhibiting their activity. This inhibition can disrupt various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

• 1-(4-chlorophenyl)-N-(pyridin-3-ylmethyl)methanesulfonamide
• 1-(4-chlorophenyl)-N-(pyridin-2-ylmethyl)methanesulfonamide
• 1-(4-bromophenyl)-N-(pyridin-4-ylmethyl)methanesulfonamide

Uniqueness

1-(4-chlorophenyl)-N-(pyridin-4-ylmethyl)methanesulfonamide is unique due to the specific positioning of the pyridine and chlorophenyl groups, which can influence its reactivity and interactions with biological targets. This unique structure can result in distinct pharmacological and chemical properties compared to similar compounds.